Cas no 113386-21-3 (Thiophene, 2-[(4-methylphenyl)methyl]-)

• Product Name: Thiophene, 2-[(4-methylphenyl)methyl]-
• CAS No: 113386-21-3
• MF: C₁₂H₁₂S
• MW: 188.288681983948
• CID: 1204182
• PubChem ID: 10845308
• Update Time: 2025-04-20

Thiophene, 2-[(4-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-[(4-methylphenyl)methyl]-
• 2-[(4-methylphenyl)methyl]thiophene
• DTXSID00445674
• KSZBBGSOBWUIOV-UHFFFAOYSA-N
• 2-(4-methylbenzyl)thiophene
• 113386-21-3
• SCHEMBL3385419

• Inchi： 1S/C12H12S/c1-10-4-6-11(7-5-10)9-12-3-2-8-13-12/h2-8H,9H2,1H3
• InChI Key： KSZBBGSOBWUIOV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 188.06597156g/mol
• Monoisotopic Mass: 188.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 28.2Ų